4-(2,4-Dimethoxyphenyl)-2-nitrophenol, 95%

• IUPAC Name: 4-(2,4-dimethoxyphenyl)-2-nitrophenol
• InChI: InChI=1S/C14H13NO5/c1-19-10-4-5-11(14(8-10)20-2)9-3-6-13(16)12(7-9)15(17)18/h3-8,16H,1-2H3
• InChI Key: XQXDHHWGDFZWNP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=CC(=C(C=C2)O)[N+](=O)[O-])OC
• Molecular Formula: C14H13NO5
• DSSTOX Substance ID: DTXSID90686291
• Molecular Weight: 275.26 g/mol
• CAS RN: 1262003-85-9

Description

4-(2,4-Dimethoxyphenyl)-2-nitrophenol, 95% (4-DPN) is a nitrophenol compound that has a wide range of applications in scientific research. It has a unique structure, with a phenyl group attached to a nitro group, and two methoxy groups attached to the phenyl group. 4-DPN is an important organic compound that is used in many different areas of research, including the synthesis of organic compounds, the study of biochemical and physiological effects, and the development of laboratory experiments.

Scientific Research Applications

4-(2,4-Dimethoxyphenyl)-2-nitrophenol, 95% has a wide range of applications in scientific research. It is often used in the synthesis of organic compounds, as it can be used to form a variety of different functional groups. 4-(2,4-Dimethoxyphenyl)-2-nitrophenol, 95% is also used in the study of biochemical and physiological effects, as it can be used to study the effects of nitric oxide on the body. Additionally, 4-(2,4-Dimethoxyphenyl)-2-nitrophenol, 95% can be used in the development of laboratory experiments, as it can be used to study the properties of various compounds.

Mechanism of Action

The mechanism of action of 4-(2,4-Dimethoxyphenyl)-2-nitrophenol, 95% is not fully understood, but it is believed to involve the generation of nitric oxide (NO). NO is a reactive molecule that can interact with various molecules in the body, resulting in a variety of biochemical and physiological effects. It is believed that 4-(2,4-Dimethoxyphenyl)-2-nitrophenol, 95% is converted to NO in the body, which then interacts with other molecules, resulting in the observed effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(2,4-Dimethoxyphenyl)-2-nitrophenol, 95% are varied and depend on the concentration and duration of exposure. In general, 4-(2,4-Dimethoxyphenyl)-2-nitrophenol, 95% has been shown to have anti-inflammatory, antioxidant, and anti-tumor effects. It has also been shown to have an effect on the immune system, as well as on the cardiovascular system.

Advantages and Limitations for Lab Experiments

The use of 4-(2,4-Dimethoxyphenyl)-2-nitrophenol, 95% in laboratory experiments has several advantages. It is a readily available and inexpensive compound, making it ideal for use in laboratory experiments. Additionally, it is easy to synthesize and can be used to study a wide range of biochemical and physiological effects. However, there are some limitations to using 4-(2,4-Dimethoxyphenyl)-2-nitrophenol, 95% in laboratory experiments. It is a relatively unstable compound, and can be easily degraded by light and heat. Additionally, its effects can be unpredictable, and it can have toxic effects if used in high concentrations.

Future Directions

There are a number of potential future directions for research on 4-(2,4-Dimethoxyphenyl)-2-nitrophenol, 95%. One potential area of research is to study the effects of 4-(2,4-Dimethoxyphenyl)-2-nitrophenol, 95% on different cell types. Additionally, further research could be conducted to study the effects of 4-(2,4-Dimethoxyphenyl)-2-nitrophenol, 95% on various diseases, such as cancer and neurodegenerative diseases. Additionally, research could be conducted to develop new methods of synthesizing 4-(2,4-Dimethoxyphenyl)-2-nitrophenol, 95%, as well as to develop new methods of using 4-(2,4-Dimethoxyphenyl)-2-nitrophenol, 95% in laboratory experiments. Finally, further research could be conducted to explore the potential therapeutic applications of 4-(2,4-Dimethoxyphenyl)-2-nitrophenol, 95%, such as its use in the treatment of various diseases.

Synthesis Methods

4-(2,4-Dimethoxyphenyl)-2-nitrophenol, 95% can be synthesized using a variety of methods, including the nitration of 2,4-dimethoxyphenol (2,4-DMP) with nitric acid. In this method, 2,4-DMP is dissolved in a mixture of nitric acid and sulfuric acid, and then heated to a temperature of approximately 100 °C. The reaction produces 4-(2,4-Dimethoxyphenyl)-2-nitrophenol, 95% as a white solid.